Cas no 883545-59-3 (4-(2-Morpholin-4-yl-1,3-thiazol-4-yl)phenylamine)

• Product Name: 4-(2-Morpholin-4-yl-1,3-thiazol-4-yl)phenylamine
• CAS No: 883545-59-3
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• MDL: MFCD06660602
• CID: 1075855
• PubChem ID: 3831463
• Update Time: 2025-04-20

4-(2-Morpholin-4-yl-1,3-thiazol-4-yl)phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Morpholin-4-yl-thiazol-4-yl)-phenylamine
• EN300-02570
• 4-(2-morpholin-4-yl-1,3-thiazol-4-yl)aniline
• 4-[2-(morpholin-4-yl)-1,3-thiazol-4-yl]aniline
• 883545-59-3
• [4-(2-morpholin-4-yl-1,3-thiazol-4-yl)phenyl]amine
• Z119988782
• LS-08667
• AKOS000122089
• CS-0218953
• MFCD06660602
• STK520608
• ALBB-025663
• G31020
• 4-(2-Morpholin-4-yl-1,3-thiazol-4-yl)phenylamine

• MDL： MFCD06660602
• Inchi： 1S/C13H15N3OS/c14-11-3-1-10(2-4-11)12-9-18-13(15-12)16-5-7-17-8-6-16/h1-4,9H,5-8,14H2
• InChI Key： JIQAIHSQSXBLDQ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)N)N=C1N1CCOCC1

Computed Properties

• Exact Mass: 261.09358328g/mol
• Monoisotopic Mass: 261.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 174-176 °C
• Boiling Point: 466.6±55.0 °C at 760 mmHg
• Flash Point: 236.0±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(2-Morpholin-4-yl-1,3-thiazol-4-yl)phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)